Cas no 2137990-88-4 (7-(difluoromethyl)-2-ethylpyrazolo1,5-apyrimidin-5-ol)

• Product Name: 7-(difluoromethyl)-2-ethylpyrazolo1,5-apyrimidin-5-ol
• CAS No: 2137990-88-4
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 6264058
• PubChem ID: 165875236
• Update Time: 2025-10-29

7-(difluoromethyl)-2-ethylpyrazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-2-ethylpyrazolo1,5-apyrimidin-5-ol
• 7-(difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol
• EN300-1130431
• 2137990-88-4

• Inchi： 1S/C9H9F2N3O/c1-2-5-3-7-12-8(15)4-6(9(10)11)14(7)13-5/h3-4,9H,2H2,1H3,(H,12,15)
• InChI Key： ALVQVXQWKAMOIX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2=CC(CC)=NN21)=O)F

Computed Properties

• Exact Mass: 213.07136824g/mol
• Monoisotopic Mass: 213.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.9Ų

Additional information on 7-(difluoromethyl)-2-ethylpyrazolo1,5-apyrimidin-5-ol

Recent Advances in the Study of 7-(Difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol (CAS: 2137990-88-4)

The compound 7-(difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol (CAS: 2137990-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazolo[1,5-a]pyrimidine scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its potential as a lead compound for the development of novel therapeutics targeting various diseases, including cancer and autoimmune disorders.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in cell signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potent inhibitory activity against a subset of tyrosine kinases, which are often implicated in oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms of 7-(difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol, revealing its high affinity for the ATP-binding sites of target kinases. These findings suggest its potential as a scaffold for further optimization in cancer drug development.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's anti-inflammatory effects. A preclinical study conducted by researchers at a leading pharmaceutical institute demonstrated that 7-(difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The study attributed this effect to the compound's modulation of NF-κB signaling, a critical pathway in inflammatory responses. These results underscore its potential as a therapeutic agent for inflammatory diseases, though further clinical validation is required.

The synthesis and optimization of 7-(difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol have also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and scalability while maintaining high purity. The authors employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the difluoromethyl group—a key structural feature contributing to the compound's bioactivity. This advancement is expected to facilitate larger-scale production for further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 7-(difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol. Pharmacokinetic studies have indicated moderate bioavailability and variable metabolic stability across species, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Additionally, toxicological assessments are underway to ensure its safety profile aligns with regulatory requirements for human trials.

In conclusion, 7-(difluoromethyl)-2-ethylpyrazolo[1,5-a]pyrimidin-5-ol represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a versatile candidate for multiple therapeutic applications. Ongoing research efforts are expected to refine its pharmacological properties and pave the way for clinical evaluation in the coming years. For researchers in the field, this compound offers a rich avenue for exploration, from mechanistic studies to translational development.